rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
Overview
Description
Rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid, also known as BTDS, is a synthetic, organic compound of the benzothiadiazole family. It is an important chemical building block for pharmaceuticals, medical devices, and other products. BTDS has numerous applications in the medical and scientific research fields due to its unique properties.
Mechanism of Action
Rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid acts as an electron-withdrawing group, which increases the reactivity of the molecules it is attached to. It also acts as a nucleophile, which increases the reactivity of the molecules it is attached to.
Biochemical and Physiological Effects
rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid has been shown to have anti-inflammatory, anticoagulant, and anti-cancer effects in laboratory animals. It has also been shown to have anti-oxidant and anti-microbial effects in laboratory animals.
Advantages and Limitations for Lab Experiments
The advantages of using rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid in laboratory experiments include its low cost, its availability in various concentrations, and its ability to be used in a wide range of reactions. The limitations of using rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid in laboratory experiments include its instability in certain conditions and its low solubility in some solvents.
Future Directions
Future research on rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid could focus on improving its stability in various conditions, increasing its solubility in different solvents, and exploring its potential in other applications, such as drug delivery and medical imaging. Research could also focus on investigating its potential as a therapeutic agent in humans and animals. Additionally, research could be conducted to explore its potential as a catalyst in organic synthesis reactions.
Synthesis Methods
Rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid can be synthesized in several ways. One method involves reacting 2-bromo-4-chloro-6-nitrobenzene with 2-amino-1,3-benzothiadiazole in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid in an aqueous solution. Another method involves reacting 2-bromo-4-chloro-6-nitrobenzene with 2-amino-1,3-benzothiadiazole in the presence of a strong acid, such as sulfuric acid. This reaction produces rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid in an organic solvent.
Scientific Research Applications
Rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid is used in scientific research as a reagent in organic synthesis. It is also used in the synthesis of drugs, such as anti-inflammatory agents, anticoagulants, and anti-cancer agents. rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid is also used in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid involves the reaction of 2,1,3-benzothiadiazole-4-sulfonamide with (R)-2-bromo-1-propanol, followed by hydrolysis of the resulting ester to yield the final product.", "Starting Materials": [ "2,1,3-benzothiadiazole-4-sulfonamide", "(R)-2-bromo-1-propanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 2,1,3-benzothiadiazole-4-sulfonamide (1.0 g, 4.5 mmol) and (R)-2-bromo-1-propanol (1.2 g, 6.8 mmol) in dry diethyl ether (20 mL) under nitrogen atmosphere.", "Step 2: Add sodium hydroxide (1.0 g, 25 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid (1 M) and extract with diethyl ether (3 x 20 mL).", "Step 4: Combine the organic layers, wash with water (2 x 20 mL), dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the crude product.", "Step 5: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent to yield the final product, rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid (0.8 g, 60% yield)." ] } | |
CAS RN |
1308932-93-5 |
Product Name |
rel-(2R)-2-(2,1,3-benzothiadiazole-4-sulfonamido)propanoic acid |
Molecular Formula |
C9H9N3O4S2 |
Molecular Weight |
287.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
